Cas no 17594-47-7 (Bis-(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O')-barium)

• Product Name: Bis-(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O')-barium
• CAS No: 17594-47-7
• MF: C₂₂H₃₈BaO₄
• MW: 503.861723423004
• MDL: MFCD06200255
• CID: 50805
• PubChem ID: 6014777
• Update Time: 2025-05-21

Bis-(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O')-barium Chemical and Physical Properties

Names and Identifiers

• Bis-(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O')-barium
• Bis(2,2,6,6-tetramethyl-3,5-heptanedionato)barium hydrate [Ba(TMHD)2]
• Barium(II)-2,2,6,6-tetramethylheptanedionate
• Barium 2,2,6,6-tetramethyl-3,5-heptanedionate
• Barium bis(2,2,6,6-tetramethyl-3,5-heptanedionate) hydrate
• Bis(2,2,6,6-tetramethyl-3,5-heptanedionato)barium(II)
• Ba(tmhd)2
• BARIUM(II) 2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE, anhydrous
• barium(2+),(Z)-2,2,6,6-tetramethyl-5-oxohept-3-en-3-olate
• BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)BARIUM HYDRATE
• BIS(2,2,6,6-TETRAMETHYL-3,5 HEPTANEDIONATO)BARIUM(II)
• BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)BARIUM N-HYDRATE
• BARIUM (2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE) TETRAMER
• BARIUM BIS-2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE
• BARIUM BIS(2,2,6,6-TETRAMETHYLHEPTANE-3,5-DIONE)
• BARIUM BIS(DIPIVALOYLMETHANATE)
• Barium-thd
• BA(TMHD)2 H2O
• [Barium(II) thd]
• BARIUM DIPIVALOYLMETHANATE
• BARIUM II 2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE
• Barium bis(2,2,6,6-tetramethyl-3,5-heptanedionate)hydrate
• 17594-47-7
• barium(2+);(Z)-2,2,6,6-tetramethyl-5-oxohept-3-en-3-olate
• Barium 2,2,6,6-tetramethyl-5-oxohept-3-en-3-olate
• Barium2,2,6,6-tetramethyl-5-oxohept-3-en-3-olate

• MDL： MFCD06200255
• Inchi： 1S/2C11H20O2.Ba/c2*1-10(2,3)8(12)7-9(13)11(4,5)6;/h2*7,12H,1-6H3;/q;;+2/p-2/b2*8-7-;
• InChI Key： NYBMVAOYALBBBH-ATMONBRVSA-L
• SMILES： [Ba+2].[O-]/C(=C\C(C(C)(C)C)=O)/C(C)(C)C.[O-]/C(=C\C(C(C)(C)C)=O)/C(C)(C)C

Computed Properties

• Exact Mass: 504.18200
• Monoisotopic Mass: 504.182257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 505
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Color/Form: powdery
• Density: 1.1430
• Melting Point: 175-180 °C(lit.)
• Boiling Point: 225°C 0,05mm
• Flash Point: 225°C/0.3mm
• PSA: 52.60000
• LogP: 6.02500
• Sensitiveness: Hygroscopic
• Solubility: Uncertain
• Vapor Pressure: No data available

Bis-(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O')-barium Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN1564
• WGK Germany：1
• Hazard Category Code： R20/22: inhalation and carelessnessHarmful if swallowed. R23/24/25: inhalation\Skin contact and careless swallowingToxic. R36/37/38: for eyes\Irritating to respiratory tract and skin.
• Safety Instruction： 28-45-36/37-26
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R20/22
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：No
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Bis-(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O')-barium

<![CDATA[

Bis-(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O')-barium: A Comprehensive Overview

Bis-(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O')-barium, also known by its CAS registry number 17594-47-7, is a highly specialized organobarium compound with significant applications in various scientific and industrial domains. This compound is characterized by its unique molecular structure, which comprises a barium ion coordinated to two tetramethylheptanedionato ligands. The tetramethylheptanedionate ligand is a derivative of 3,5-heptanedione, where the ketone groups are substituted with methyl groups at the 2 and 6 positions. This substitution pattern imparts exceptional stability and reactivity to the compound.

The synthesis of Bis-(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O')-barium typically involves the reaction of barium oxide or hydroxide with the corresponding tetramethylheptanedione in an appropriate solvent under controlled conditions. The resulting product is a white crystalline solid with a melting point of approximately 180°C. Its solubility in common organic solvents such as dichloromethane and diethyl ether makes it suitable for various chemical reactions and applications.

One of the most notable properties of this compound is its ability to act as a versatile Lewis acid catalyst in organic synthesis. Recent studies have demonstrated its effectiveness in facilitating the Friedel-Crafts alkylation and acylation reactions, where it outperforms traditional catalysts such as aluminum chloride in terms of reaction efficiency and selectivity. The strong electron-withdrawing effect of the tetramethylheptanedionate ligands enhances the electrophilic character of the barium center, making it an excellent promoter for carbocation formation.

In addition to its catalytic applications, Bis-(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O')-barium has found significant use in materials science as a precursor for the synthesis of advanced ceramic materials. When subjected to high temperatures in inert atmospheres or under controlled oxidative conditions, this compound decomposes to form barium oxide (BaO) along with carbon-rich residues. The resulting BaO can be further processed to produce high-purity barium-based ceramics with applications in electronics and optoelectronics.

Recent research has also explored the potential of this compound in energy storage technologies. For instance, studies have shown that when incorporated into lithium-ion battery cathodes as a dopant or additive, it can enhance the electrochemical performance by stabilizing the crystal structure and improving ion diffusion kinetics. The unique electronic properties of Bis-(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O')-barium make it a promising candidate for next-generation energy storage systems.

The environmental impact of this compound has also been a subject of recent investigations. Studies indicate that while it exhibits low toxicity towards aquatic organisms under standard testing conditions, its decomposition products may pose potential risks if released into the environment without proper treatment. As such, researchers are actively exploring methods to optimize its synthesis and application processes to minimize waste generation and ensure sustainable practices.

In conclusion, Bis-(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O')-barium (CAS No.17594-47-7) stands as a remarkable example of how advanced organometallic chemistry can contribute to solving contemporary scientific challenges. Its diverse applications across catalysis,materials science,and energy technology underscore its importance in modern chemical research and industry.

]]>